Quicklime Quicklime Units are 10% in excess of stated weight to compensate for the loss of H2O and CO2
Units are 10% in excess of stated weight to compensate for the loss of H2O and CO2
Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers.
Calcium oxide is a member of the class of calcium oxides of calcium and oxygen in a 1:1 ratio. It has a role as a fertilizer.
Brand Name: Vulcanchem
CAS No.: 1305-78-8
VCID: VC20953375
InChI: InChI=1S/Ca.O
SMILES: O=[Ca]
Molecular Formula: CaO
Molecular Weight: 56.08 g/mol

Quicklime

CAS No.: 1305-78-8

Cat. No.: VC20953375

Molecular Formula: CaO

Molecular Weight: 56.08 g/mol

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Quicklime - 1305-78-8

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Description Units are 10% in excess of stated weight to compensate for the loss of H2O and CO2
Units are 10% in excess of stated weight to compensate for the loss of H2O and CO2
Calcium oxide appears as an odorless, white or gray-white solid in the form of hard lumps. A strong irritant to skin, eyes and mucous membranes. Used in insecticides and fertilizers.
Calcium oxide is a member of the class of calcium oxides of calcium and oxygen in a 1:1 ratio. It has a role as a fertilizer.
CAS No. 1305-78-8
Molecular Formula CaO
Molecular Weight 56.08 g/mol
IUPAC Name oxocalcium
Standard InChI InChI=1S/Ca.O
Standard InChI Key ODINCKMPIJJUCX-UHFFFAOYSA-N
Impurities Calcium carbonate; magnesium, iron, and aluminum oxides.
Grades of purity: 96-97%
SMILES O=[Ca]
Canonical SMILES O=[Ca]
Boiling Point 5162 °F at 760 mm Hg (NIOSH, 2016)
2850 °C
5162°F
Colorform Grey-white, cubic crystals
Colorless, cubic, white crystals
Crystals, white or grayish white lumps, or granular powder
Greyish-yellow, hydroscopic lumps
Flash Point Not flammable
Melting Point 4662 °F (NIOSH, 2016)
2613 °C
2570 °C
4662°F

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